4-Bromo-3-cyclopropoxy-5-iodopyridine

• Molecular Formula: C8H7BrINO
• Molecular Weight: 339.96 g/mol
• IUPAC Name: 4-bromo-3-cyclopropyloxy-5-iodopyridine
• InChI: InChI=1S/C8H7BrINO/c9-8-6(10)3-11-4-7(8)12-5-1-2-5/h3-5H,1-2H2
• InChI Key: BPWVZOAPXGGTSW-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CN=CC(=C2Br)I

Description

4-Bromo-3-cyclopropoxy-5-iodopyridine is a halogenated pyridine derivative characterized by a pyridine ring substituted with bromine (Br) at position 4, a cyclopropoxy group (-O-cyclopropane) at position 3, and iodine (I) at position 4. This compound’s unique substitution pattern combines steric bulk (cyclopropoxy), electron-withdrawing halogens (Br, I), and positional selectivity, making it valuable in medicinal chemistry, agrochemical synthesis, and material science. Its reactivity is influenced by the electronic effects of halogens and the steric hindrance of the cyclopropoxy group, enabling selective cross-coupling reactions (e.g., Suzuki-Miyaura) and nucleophilic substitutions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Bromo-3-cyclopropoxy-5-iodopyridine typically involves the halogenation of pyridine derivatives. One common method involves the bromination and iodination of 3-cyclopropoxy-pyridine. The reaction conditions often include the use of bromine and iodine reagents in the presence of catalysts such as palladium or copper complexes .

Industrial Production Methods

Industrial production of 4-Bromo-3-cyclopropoxy-5-iodopyridine may involve multi-step synthesis processes, starting from commercially available pyridine derivatives. The process includes halogenation, cyclopropoxylation, and purification steps to achieve high yields and purity .

Chemical Reactions Analysis

Types of Reactions

4-Bromo-3-cyclopropoxy-5-iodopyridine undergoes various chemical reactions, including:

Substitution Reactions: The compound can participate in nucleophilic substitution reactions, where the bromine or iodine atoms are replaced by other nucleophiles.

Coupling Reactions: It can undergo coupling reactions with amines, heterocycles, and amides, facilitated by palladium or copper catalysts.

Common Reagents and Conditions

Reagents: Common reagents include bromine, iodine, palladium, copper complexes, and various nucleophiles.

Conditions: Reactions are typically carried out under mild to moderate temperatures, with the use of solvents such as dichloromethane or acetonitrile.

Major Products

The major products formed from these reactions depend on the specific nucleophiles and reaction conditions used. For example, coupling with amines can yield aminopyridine derivatives, which are valuable intermediates in pharmaceutical synthesis .

Scientific Research Applications

4-Bromo-3-cyclopropoxy-5-iodopyridine has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules and heterocycles.

Biology: The compound is utilized in the development of biologically active molecules, including potential drug candidates.

Medicine: It serves as a building block for the synthesis of pharmaceutical compounds with potential therapeutic effects.

Industry: The compound is employed in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-Bromo-3-cyclopropoxy-5-iodopyridine involves its ability to participate in various chemical reactions, leading to the formation of biologically active molecules. The compound can interact with molecular targets such as enzymes and receptors, modulating their activity and influencing biological pathways .

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional uniqueness of 4-Bromo-3-cyclopropoxy-5-iodopyridine is best understood through comparison with analogous pyridine derivatives. Below is a detailed analysis:

Table 1: Structural and Functional Comparison

Compound Name	Substituents (Positions)	Key Properties/Applications	Reference
4-Bromo-3-cyclopropoxy-5-iodopyridine	Br (4), cyclopropoxy (3), I (5)	High reactivity in cross-coupling; used in drug discovery for dual halogenation advantages
4-Bromo-3-chloro-5-cyclopropoxypyridine	Br (4), Cl (3), cyclopropoxy (5)	Lower steric hindrance; used in agrochemical intermediates
2-Bromo-5-iodopyridine	Br (2), I (5)	Simpler structure; limited steric effects; common in OLED material synthesis
4-Cyclopropoxy-3-iodo-5-isopropoxypyridine	cyclopropoxy (4), I (3), isopropoxy (5)	Enhanced lipophilicity; explored in kinase inhibitor development
3-Bromo-5-iodopyridine-4-carboxylic acid	Br (3), I (5), COOH (4)	Dual halogenation + carboxyl group; used in metal-organic frameworks (MOFs)

Key Findings from Comparative Studies

Reactivity in Cross-Coupling Reactions: The iodine atom at position 5 in 4-Bromo-3-cyclopropoxy-5-iodopyridine undergoes selective coupling in Sonogashira or Ullmann reactions, whereas bromine at position 4 remains inert under milder conditions. This contrasts with 4-Bromo-3-chloro-5-cyclopropoxypyridine, where chlorine’s lower leaving-group ability limits coupling efficiency .

Steric and Electronic Effects :

• The cyclopropoxy group at position 3 introduces significant steric hindrance, reducing nucleophilic attack rates compared to simpler analogs like 2-Bromo-5-iodopyridine. However, this hindrance improves selectivity in Suzuki-Miyaura couplings .

Biological Activity: Dual halogenation (Br and I) enhances interactions with hydrophobic enzyme pockets. For example, 4-Bromo-3-cyclopropoxy-5-iodopyridine shows higher binding affinity to tyrosine kinases compared to mono-halogenated derivatives like 4-Cyclopropoxy-3-iodo-5-isopropoxypyridine .

Solubility and Stability :

• The cyclopropoxy group marginally improves solubility in polar aprotic solvents (e.g., DMF) compared to alkyloxy analogs. However, iodine’s susceptibility to photodegradation necessitates dark storage conditions, unlike bromine-only compounds .